Cas no 21149-60-0 ((propylamino)thiourea)

(propylamino)thiourea structure
(propylamino)thiourea structure
Product Name:(propylamino)thiourea
CAS No:21149-60-0
MF:C4H11N3S
MW:133.215238809586
MDL:MFCD19210328
CID:290573
PubChem ID:3374478
Update Time:2025-04-19

(propylamino)thiourea Chemical and Physical Properties

Names and Identifiers

    • Hydrazinecarbothioamide, 2-propyl-
    • propylaminothiourea
    • (propylamino)thiourea
    • 1-Propyl-thiosemicarbazid
    • 2-propylhydrazinecarbothioamide
    • AC1MOSLA
    • CTK1A7769
    • NSC265206
    • CS-0355862
    • 21149-60-0
    • SCHEMBL1489137
    • DTXSID40391909
    • EN300-84656
    • AKOS006362926
    • 2-Propylhydrazine-1-carbothioamide
    • NSC-265206
    • MDL: MFCD19210328
    • Inchi: 1S/C4H11N3S/c1-2-3-6-7-4(5)8/h6H,2-3H2,1H3,(H3,5,7,8)
    • InChI Key: QEARVTSEDYKCLK-UHFFFAOYSA-N
    • SMILES: S=C(N)NNCCC

Computed Properties

  • Exact Mass: 133.06753
  • Monoisotopic Mass: 133.06736854g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 73.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 82.2Ų

Experimental Properties

  • PSA: 50.08
  • LogP: 1.21630

(propylamino)thiourea Pricemore >>

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